Cas no 1805169-84-9 (Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate)
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate
-
- Inchi: 1S/C12H13NO3S/c1-2-16-12(15)5-8-3-10(7-14)9(6-13)4-11(8)17/h3-4,14,17H,2,5,7H2,1H3
- InChI Key: ZWTYPIGBVLADIR-UHFFFAOYSA-N
- SMILES: SC1=CC(C#N)=C(CO)C=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1.1
- Topological Polar Surface Area: 71.3
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022377-250mg |
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate |
1805169-84-9 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015022377-500mg |
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate |
1805169-84-9 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015022377-1g |
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate |
1805169-84-9 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate (CAS No. 1805169-84-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate, identified by its CAS number 1805169-84-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure, has garnered attention due to its potential applications in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a hydroxymethyl group, and a mercapto group, makes it a versatile intermediate for the development of novel therapeutic agents.
The< strong>4-cyano substituent in the phenyl ring introduces a polar character to the molecule, enhancing its reactivity in nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where such reactivity can be exploited to form new carbon-carbon or carbon-nitrogen bonds essential for drug design. Additionally, the< strong>5-hydroxymethyl group provides a site for further functionalization, allowing for the introduction of other pharmacophores or modifications that could improve pharmacological properties.
The< strong>2-mercaptophenylacetate moiety is another key feature of this compound. The thiol group (-SH) is known for its ability to participate in disulfide bond formation, which is crucial in protein stabilization and has been explored in drug development for its potential to enhance bioavailability and metabolic stability. Furthermore, the acetic acid ester moiety can be hydrolyzed to yield a carboxylic acid, providing another avenue for chemical modification and further derivatization.
In recent years, there has been growing interest in the use of< strong>Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate as a building block in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group and hydroxymethyl group can be strategically modified to interact with specific residues in the active site of kinases, leading to potent inhibition.
Another emerging application of< strong>Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate is in the development of antimicrobial agents. The mercapto group has been shown to exhibit broad-spectrum antimicrobial activity by disrupting bacterial cell membranes. By incorporating this compound into drug candidates, researchers aim to overcome antibiotic resistance issues faced today. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as an effective antimicrobial agent when combined with other pharmacophores.
The< strong>5-hydroxymethyl group also plays a crucial role in modulating drug properties such as solubility and bioavailability. Hydroxymethyl derivatives are often more soluble in water compared to their methyl counterparts, which can improve oral bioavailability and tissue distribution. This characteristic makes< strong>Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate an attractive candidate for drug development, particularly for formulations requiring high solubility.
In conclusion, Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate (CAS No. 1805169-84-9) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features allow for diverse chemical modifications, making it a valuable intermediate in the synthesis of various bioactive molecules. Current research highlights its applications in kinase inhibition and antimicrobial drug development, demonstrating its versatility and importance in modern medicinal chemistry.
1805169-84-9 (Ethyl 4-cyano-5-hydroxymethyl-2-mercaptophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)